Cas no 871723-38-5 (tert-Butyl 5-chloroisoindoline-2-carboxylate)

• Product Name: tert-Butyl 5-chloroisoindoline-2-carboxylate
• CAS No: 871723-38-5
• MF: C₁₃H₁₆ClNO₂
• MW: 253.724642753601
• MDL: MFCD16620845
• CID: 1864839
• PubChem ID: 57985348
• Update Time: 2025-06-13

tert-Butyl 5-chloroisoindoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-carboxylic acid, 5-chloro-1,3-dihydro-, 1,1-dimethylethylester
• tert-Butyl 5-chloroisoindoline-2-carboxylate
• tert-butyl 5-chloro-1,3-dihydroisoindole-2-carboxylate
• 2-Boc-5-chloroisoindoline
• AB6601
• SB64251
• 1,1-Dimethylethyl 5-chloro-1,3-dihydro-2H-isoindole-2-carboxylate (ACI)
• DTXSID201169255
• tert-butyl-5-chloroisoindoline-2-carboxylate
• AS-44784
• AKOS027339515
• MFCD16620845
• 871723-38-5
• tert-Butyl5-chloroisoindoline-2-carboxylate
• SCHEMBL8223384
• CS-0128105
• 1,1-Dimethylethyl 5-chloro-1,3-dihydro-2H-isoindole-2-carboxylate

• MDL： MFCD16620845
• Inchi： 1S/C13H16ClNO2/c1-13(2,3)17-12(16)15-7-9-4-5-11(14)6-10(9)8-15/h4-6H,7-8H2,1-3H3
• InChI Key： JJFMSBCYYHKSBX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 253.0869564g/mol
• Monoisotopic Mass: 253.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on tert-Butyl 5-chloroisoindoline-2-carboxylate

Ter-t-Butyl 5-chloroisoindoline-2-carboxylate (CAS No. 871723-38-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Ter-t-butyl 5-chloroisoindoline-2-carboxylate, identified by its Chemical Abstracts Service (CAS) number 871723-38-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its isoindoline core structure functionalized with a tert-butyl group and a chloro substituent at the 5-position, has garnered attention due to its utility as a versatile intermediate in the synthesis of complex bioactive molecules.

The isoindoline scaffold, a bicyclic aromatic system consisting of a benzene ring fused to a pyrrole ring, is renowned for its presence in numerous natural products and pharmacologically relevant compounds. The introduction of a chloro group at the 5-position and a tert-butyl ester moiety at the 2-position enhances the reactivity and synthetic potential of this intermediate, making it particularly valuable in drug discovery efforts.

In recent years, the pharmaceutical industry has witnessed a surge in the development of targeted therapies, particularly in oncology and neurology. Compounds derived from isoindoline derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. For instance, studies have highlighted the role of tert-butyl 5-chloroisoindoline-2-carboxylate in the synthesis of novel kinase inhibitors that exhibit high selectivity and low toxicity. The tert-butyl group, in particular, contributes to steric hindrance, which can be crucial for optimizing binding affinity to biological targets.

The chloro substituent on the isoindoline ring further enhances the compound's synthetic utility. Chloro groups are well-known for their ability to participate in various chemical transformations, including nucleophilic aromatic substitution (SNAr), cross-coupling reactions, and metal-catalyzed coupling reactions. These properties make tert-butyl 5-chloroisoindoline-2-carboxylate an ideal building block for constructing more complex molecular architectures. Recent advances in transition metal catalysis have enabled the efficient functionalization of chloroisoindolines, opening new avenues for medicinal chemistry innovation.

One notable application of this compound is in the synthesis of protease inhibitors. Proteases play critical roles in various biological processes, including inflammation and viral replication. Isoindoline-based protease inhibitors have been explored as potential therapeutic agents due to their ability to disrupt pathogenic pathways. The tert-butyl ester group can be hydrolyzed under physiological conditions to release a carboxylic acid functionality, which can be further modified to enhance binding interactions with target proteases.

The versatility of tert-butyl 5-chloroisoindoline-2-carboxylate extends beyond its role as an intermediate in small-molecule drug synthesis. It has also been utilized in the development of conjugates for targeted therapy applications. By linking this compound to antibodies or other targeting moieties, researchers can create highly specific therapeutic agents that deliver drugs directly to disease sites. This approach has shown particular promise in cancer immunotherapy, where isoindoline-based conjugates have demonstrated improved efficacy compared to conventional chemotherapeutic agents.

The synthesis of tert-butyl 5-chloroisoindoline-2-carboxylate itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences with multiple regioselective transformations. However, recent innovations have enabled more streamlined synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the isoindoline core efficiently. Additionally, asymmetric synthesis techniques have been applied to achieve enantioselective modifications, which are crucial for developing chiral drugs with enhanced pharmacological profiles.

The impact of computational chemistry on the design and optimization of isoindoline derivatives cannot be overstated. Advanced computational methods allow researchers to predict molecular properties and reaction outcomes with high accuracy, significantly reducing the time and resources required for experimental validation. Molecular modeling studies have identified key structural features that enhance binding affinity and selectivity for biological targets. These insights have guided the development of novel analogs derived from tert-butyl 5-chloroisoindoline-2-carboxylate, accelerating the discovery process.

In conclusion, tert-butyl 5-chloroisoindoline-2-carboxylate (CAS No. 871723-38-5) represents a cornerstone compound in contemporary pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of drug discovery efforts across multiple therapeutic areas.